Cas no 14047-41-7 (2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate)
14047-41-7 structure
Product Name:2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
CAS No:14047-41-7
MF:C14H18N3O10
MW:388.306824207306
CID:1293603
PubChem ID:3337411
Update Time:2025-04-20
2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Chemical and Physical Properties
Names and Identifiers
-
- 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
- 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate
- Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, ion(5-)
- pentetate(5-)
- N,N,N',N'',N''-diethylenetriaminepentaacetate
- CHEBI:35745
- dtpa(5-)
- Q27116578
- N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine ion(5-)
- DTXSID80930851
- diethylenetriaminepentaacetate
- QPCDCPDFJACHGM-UHFFFAOYSA-I
- 14047-41-7
-
- Inchi: 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)/p-5
- InChI Key: QPCDCPDFJACHGM-UHFFFAOYSA-I
- SMILES: [O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O
Computed Properties
- Exact Mass: 388.09924
- Monoisotopic Mass: 388.09921878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 210Ų
Experimental Properties
- PSA: 210.37
2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
14047-41-7 (2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate) Related Products
- 25102-12-9(DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate)
- 869-52-3(3,6,9,12-Tetraazatetradecanedioic acid, 3,6,9,12-tetrakis(carboxymethyl)-)
- 4408-64-4(N-Methyliminodiacetic acid)
- 5657-17-0(Ethylenediamine-N,N'-diacetic acid)
- 150-25-4(Bicine)
- 67-43-6(Pentetic acid)
- 139-13-9(Nitrilotriacetic acid)
- 65501-24-8(Ethylenediaminetetraacetic acid tripotassium salt dihydrate)
- 2001-94-7(Edetate dipotassium)
- 6381-92-6(Ethylenediaminetetraacetic acid disodium dihydrate)
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